S-(2,3,4-Trihydroxybutyl)mercapturic Acid (Mixture of Diatstereomers)
S-(2,3,4-Trihydroxybutyl)mercapturic Acid (Mixture of Diatstereomers)
Brand Name:
Vulcanchem
CAS No.:
219965-90-9
VCID:
VC0023834
InChI:
InChI=1S/C9H17NO6S/c1-5(12)10-6(9(15)16)3-17-4-8(14)7(13)2-11/h6-8,11,13-14H,2-4H2,1H3,(H,10,12)(H,15,16)/t6-,7?,8?/m0/s1
SMILES:
CC(=O)NC(CSCC(C(CO)O)O)C(=O)O
Molecular Formula:
C9H17NO6S
Molecular Weight:
267.296
S-(2,3,4-Trihydroxybutyl)mercapturic Acid (Mixture of Diatstereomers)
CAS No.: 219965-90-9
Reference Standards
VCID: VC0023834
Molecular Formula: C9H17NO6S
Molecular Weight: 267.296
| CAS No. | 219965-90-9 |
|---|---|
| Product Name | S-(2,3,4-Trihydroxybutyl)mercapturic Acid (Mixture of Diatstereomers) |
| Molecular Formula | C9H17NO6S |
| Molecular Weight | 267.296 |
| IUPAC Name | (2R)-2-acetamido-3-(2,3,4-trihydroxybutylsulfanyl)propanoic acid |
| Standard InChI | InChI=1S/C9H17NO6S/c1-5(12)10-6(9(15)16)3-17-4-8(14)7(13)2-11/h6-8,11,13-14H,2-4H2,1H3,(H,10,12)(H,15,16)/t6-,7?,8?/m0/s1 |
| Standard InChIKey | QGRUOXFPDCTBCA-KKMMWDRVSA-N |
| SMILES | CC(=O)NC(CSCC(C(CO)O)O)C(=O)O |
| Synonyms | N-Acetyl-S-(2,3,4-trihydroxybutyl)-L-cysteine; |
| PubChem Compound | 46783183 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume